Cas no 1867646-28-3 (4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)-)

• Product Name: 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)-
• CAS No: 1867646-28-3
• MF: C₉H₁₈F₂N₂O
• MW: 208.248829364777
• CID: 5291410
• Update Time: 2025-05-17

4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)-

• Inchi： 1S/C9H18F2N2O/c1-7-3-13(4-8(2)14-7)6-9(10,11)5-12/h7-8H,3-6,12H2,1-2H3/t7-,8+
• InChI Key： POTNTOAGDPMKPJ-OCAPTIKFSA-N
• SMILES： C(N1C[C@@H](C)O[C@@H](C)C1)C(F)(F)CN

Additional information on 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)-

Introduction to 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- (CAS No. 1867646-28-3)

4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)-, identified by its CAS number 1867646-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of morpholine and fluorine substituents, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. The specific stereochemistry denoted by the (2R,6S) configuration further underscores its uniqueness and potential therapeutic applications.

The molecular structure of 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- incorporates key functional groups that make it a promising candidate for further investigation. The presence of two fluorine atoms at the β-position introduces electron-withdrawing effects that can modulate the reactivity and pharmacokinetic properties of the molecule. Additionally, the morpholine ring provides a nitrogen-rich scaffold that is commonly found in bioactive compounds, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in fluorinated amines as pharmacophores due to their ability to improve drug-like properties such as lipophilicity and metabolic resistance. The compound in question aligns with this trend, as its fluorinated side chains and morpholine core are reminiscent of molecules that have shown promise in preclinical studies. For instance, fluorinated morpholine derivatives have been explored for their potential in treating inflammatory diseases and infectious disorders by targeting specific enzymatic pathways.

One of the most compelling aspects of 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- is its stereochemical purity. The (2R,6S) configuration is not arbitrary but rather the result of careful synthetic planning aimed at optimizing biological activity. Stereoisomers can exhibit vastly different pharmacological profiles due to differences in their spatial arrangement, making the precise stereochemical control a critical factor in drug development. This compound’s stereochemistry has been meticulously characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography, ensuring its integrity for further research.

The synthesis of 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- represents a significant achievement in synthetic organic chemistry. The route involves multi-step transformations that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis of complex fluorinated amine derivatives like this one. These improvements are crucial for reducing the environmental impact of drug manufacturing while maintaining high-quality standards.

From a medicinal chemistry perspective, 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- serves as a valuable scaffold for designing novel therapeutic agents. Its structural features allow for modifications at multiple positions without compromising core bioactivity. This flexibility has led to several derivative compounds being investigated in academic and industrial settings for their potential applications in oncology and neurology. The fluorine atoms play a particularly important role here by enhancing binding interactions with target proteins while also providing resistance against enzymatic degradation.

The pharmacokinetic profile of 4-Morpholinepropanamine, β,β-difluoro-2,6-dimethyl-, (2R,6S)- is another area of active research. Studies have shown that fluorinated compounds often exhibit improved oral bioavailability due to enhanced lipophilicity and reduced metabolic clearance. The morpholine ring further contributes to this profile by stabilizing the molecule against hydrolysis. These properties make it an attractive candidate for oral administration if further developed into a drug product.

In conclusion,4-Morpholinepropanamine, β,βdifluoro-, 2,6dimethyl-, (2R,6S)-) (CAS No. 1867646283) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising fluorinated side chains and a morpholine core—along with its well-defined stereochemistry make it an intriguing candidate for further development into therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve toward greater efficiency and sustainability, this compound will likely remain at the forefront of medicinal chemistry innovation.